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Compound Name: 6-(Trifluoromethyl)nicotinonitrile

Cat. No.: B1303340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-(Trifluoromethyl)nicotinonitrile is a valuable heterocyclic building block in medicinal

chemistry. The incorporation of a trifluoromethyl (-CF3) group into drug candidates can

significantly enhance their pharmacological properties. The -CF3 group is highly

electronegative and lipophilic, which can improve metabolic stability, membrane permeability,

and binding affinity to target proteins. The nicotinonitrile scaffold itself is a well-established

pharmacophore found in numerous biologically active compounds. This document provides an

overview of the applications of 6-(trifluoromethyl)nicotinonitrile in the development of kinase

inhibitors, with a focus on Pim-1 kinase, and includes detailed experimental protocols and

supporting data.

Key Applications in Medicinal Chemistry
Derivatives of 6-(trifluoromethyl)nicotinonitrile have shown significant potential in the

development of various therapeutic agents, particularly as kinase inhibitors. Kinases are a

class of enzymes that play a crucial role in cell signaling, and their dysregulation is implicated

in numerous diseases, including cancer.
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Pim-1 kinase is a serine/threonine kinase that is overexpressed in various cancers and is

involved in promoting cell survival, proliferation, and drug resistance. Consequently, it has

emerged as a promising target for anticancer drug development. Nicotinonitrile derivatives

have been identified as potent inhibitors of Pim-1 kinase. The trifluoromethyl group at the 6-

position of the nicotinonitrile ring can contribute to enhanced potency and selectivity.

Signaling Pathways and Experimental Workflows
To visualize the biological context and experimental procedures, the following diagrams are

provided.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1303340?utm_src=pdf-body-img
https://www.benchchem.com/product/b1303340#6-trifluoromethyl-nicotinonitrile-as-a-building-block-in-medicinal-chemistry
https://www.benchchem.com/product/b1303340#6-trifluoromethyl-nicotinonitrile-as-a-building-block-in-medicinal-chemistry
https://www.benchchem.com/product/b1303340#6-trifluoromethyl-nicotinonitrile-as-a-building-block-in-medicinal-chemistry
https://www.benchchem.com/product/b1303340#6-trifluoromethyl-nicotinonitrile-as-a-building-block-in-medicinal-chemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1303340?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

